![molecular formula C9H10ClN3 B1416225 4-Chloro-1-ethyl-1H-indazol-3-amine CAS No. 1015846-49-7](/img/structure/B1416225.png)
4-Chloro-1-ethyl-1H-indazol-3-amine
Overview
Description
“4-Chloro-1-ethyl-1H-indazol-3-amine” is a halogenated heterocycle . It’s a member of indazoles . The empirical formula is C9H10ClN3 and the molecular weight is 195.65 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyrazole ring and a benzene ring . The SMILES string representation is CCn1nc(N)c2c(Cl)cccc12
.
Physical And Chemical Properties Analysis
“this compound” is a solid . Its molecular weight is 195.65 . The exact mass and monoisotopic mass are 167.0250249 g/mol .
Scientific Research Applications
Synthesis and Antitumor Activity
- Antitumor Properties : A compound synthesized from 4-Chloro-1-ethyl-1H-indazol-3-amine exhibited inhibitory effects against cancer cell lines, specifically A549 and BGC-823 (Ji et al., 2018).
Chemical Synthesis and Characterization
- Synthesis of Complex Compounds : this compound is used as a starting material in various chemical syntheses, including the preparation of complex compounds with potential biological activities (Xin, 2003).
- Green Synthesis Methods : It is also used in eco-friendly methods for synthesizing bio-active novel 3-aminoindazole derivatives (Devkate et al., 2021).
- Chemoselective Amination Studies : Research has explored its use in amination reactions, particularly in studies of chemoselectivity in the amination of 4-chloroquinazolines with aminopyrazoles (Shen et al., 2010).
Synthesis of Heterocyclic and Medicinal Compounds
- Fused Tetracyclic Heterocycles : Its derivatives are involved in the synthesis of fused tetracyclic heterocycles, significant in medicinal chemistry (Li et al., 2013).
- Palladium-Catalyzed Amination : It is used in palladium-catalyzed amination reactions for the synthesis of new isoquinolines, showcasing its utility in organic synthesis (Prabakaran et al., 2010).
Structural Analysis and Surface Study
- Crystal Structure Analysis : Research includes the synthesis, characterization, and crystal structure analysis of its derivatives, providing insights into molecular structure and interactions (Nadaf et al., 2019).
Novel Synthesis Approaches
- Innovative Synthesis Techniques : Studies have demonstrated its use in novel synthesis approaches, such as silver(I)-mediated intramolecular oxidative C–H amination (Park et al., 2021).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Indazole derivatives have been known to inhibit, regulate, and/or modulate kinases such as chk1, chk2, and the cell volume-regulated human kinase h-sgk . These kinases play a crucial role in cell cycle regulation and volume control, respectively .
Mode of Action
It can be inferred from the general behavior of indazole derivatives that they interact with their targets (such as kinases) and modulate their activity . This modulation can result in changes in the cell cycle and cell volume regulation .
Biochemical Pathways
Given its potential interaction with kinases, it can be inferred that it may affect pathways related to cell cycle regulation and cell volume control .
Pharmacokinetics
Its molecular weight of 19565 suggests that it may have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed .
Result of Action
Based on the general behavior of indazole derivatives, it can be inferred that it may have effects on cell cycle regulation and cell volume control .
Action Environment
Factors such as ph, temperature, and the presence of other compounds can generally influence the action of chemical compounds .
Properties
IUPAC Name |
4-chloro-1-ethylindazol-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClN3/c1-2-13-7-5-3-4-6(10)8(7)9(11)12-13/h3-5H,2H2,1H3,(H2,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVSAXMOYEMOPII-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C(=CC=C2)Cl)C(=N1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80650966 | |
Record name | 4-Chloro-1-ethyl-1H-indazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80650966 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1015846-49-7 | |
Record name | 4-Chloro-1-ethyl-1H-indazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80650966 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.